2,3-Diaminonaphthalene
2,3-Diaminonaphthalene
Routinely used in the determination of nitrite/nitrate levels in biological fluids and cellular extracts as one indicator of nitric oxide activity. The assay uses the reaction of DAN with NO2- under acidic conditions to form a detectable fluorescent naphthotriazole. The reaction proceeds at acidic pH at room temperature. Fluorescence is monitored following the addition of NaOH, which raises pH, resulting in lower background and increased sensitivity. Also used as a derivatisation-reagent for the determination of selenium at low detection limits.
Brand Name:
Vulcanchem
CAS No.:
771-97-1
VCID:
VC21236094
InChI:
InChI=1S/C10H10N2/c11-9-5-7-3-1-2-4-8(7)6-10(9)12/h1-6H,11-12H2
SMILES:
C1=CC=C2C=C(C(=CC2=C1)N)N
Molecular Formula:
C10H10N2
Molecular Weight:
158.20 g/mol
2,3-Diaminonaphthalene
CAS No.: 771-97-1
Cat. No.: VC21236094
Molecular Formula: C10H10N2
Molecular Weight: 158.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Routinely used in the determination of nitrite/nitrate levels in biological fluids and cellular extracts as one indicator of nitric oxide activity. The assay uses the reaction of DAN with NO2- under acidic conditions to form a detectable fluorescent naphthotriazole. The reaction proceeds at acidic pH at room temperature. Fluorescence is monitored following the addition of NaOH, which raises pH, resulting in lower background and increased sensitivity. Also used as a derivatisation-reagent for the determination of selenium at low detection limits. |
|---|---|
| CAS No. | 771-97-1 |
| Molecular Formula | C10H10N2 |
| Molecular Weight | 158.20 g/mol |
| IUPAC Name | naphthalene-2,3-diamine |
| Standard InChI | InChI=1S/C10H10N2/c11-9-5-7-3-1-2-4-8(7)6-10(9)12/h1-6H,11-12H2 |
| Standard InChI Key | XTBLDMQMUSHDEN-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C=C(C(=CC2=C1)N)N |
| Canonical SMILES | C1=CC=C2C=C(C(=CC2=C1)N)N |
| Melting Point | 199.0 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator